Cas no 2228870-42-4 ({1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2228870-42-4
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 5832357
• PubChem ID: 165687565
• Update Time: 2025-10-30

{1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine
• 2228870-42-4
• {1-[2-(4-bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanamine
• EN300-1922669

• Inchi： 1S/C14H20BrN/c1-13(2)9-14(13,10-16)8-7-11-3-5-12(15)6-4-11/h3-6H,7-10,16H2,1-2H3
• InChI Key： YRZJUWXQTXSHDC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1(CN)CC1(C)C

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on {1-2-(4-bromophenyl)ethyl-2,2-dimethylcyclopropyl}methanamine

Recent Advances in the Study of {1-[2-(4-Bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanamine (CAS: 2228870-42-4)

The compound {1-[2-(4-bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanamine (CAS: 2228870-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural motif, featuring a cyclopropyl ring and a bromophenyl group, has been associated with enhanced binding affinity to specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that {1-[2-(4-bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanamine exhibits promising activity in modulating central nervous system (CNS) pathways. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Moreover, its metabolic stability and pharmacokinetic profile have been evaluated in preclinical models, indicating favorable bioavailability and low toxicity.

One of the most notable advancements is the compound's incorporation into the development of prodrugs. By leveraging its amine functionality, researchers have successfully designed derivatives that improve solubility and targeted delivery. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a prodrug variant that demonstrated enhanced blood-brain barrier penetration, a critical factor for CNS-targeted therapies.

Despite these promising findings, challenges remain in scaling up the synthesis and further elucidating the compound's mechanism of action. Future research directions include exploring its interactions with additional biological targets and optimizing its formulation for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, {1-[2-(4-bromophenyl)ethyl]-2,2-dimethylcyclopropyl}methanamine (CAS: 2228870-42-4) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Continued research into its properties and applications will likely yield innovative treatments for a range of medical conditions, underscoring its importance in the field of chemical biology and pharmaceutical sciences.